![molecular formula C8H17NO B1252280 Pseudohygroline](/img/structure/B1252280.png)
Pseudohygroline
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Overview
Description
Pseudohygroline is a natural product found in Schizanthus hookeri, Schizanthus litoralis, and Schizanthus grahamii with data available.
Scientific Research Applications
Isolation, Biological Perspectives, and Synthesis
Pseudohygroline, a pyrrolidine alkaloid, is known for its presence in various isomeric forms and constitutes a 1, 3-amino alcohol unit. Research has focused on its isolation and biological significance, as well as various synthetic methods developed over the years. Syntheses of this compound have been explored through both racemic and chiral approaches (Bhat, Bhat, & Budanur, 2022).
Synthesis Approaches
The diastereoselective total synthesis of this compound has been achieved using D-proline as a starting point, involving Wittig olefination and MacMillan-α-hydroxylation. This synthesis is significant for understanding the stereochemistry of related alkaloids like hygroline and hygrine (Anusha, Reddy, Reddy, & Reddy, 2014). Additionally, enantioselective synthesis employing a diastereoselective ring closure has been developed, providing insights into stereoselective synthesis methods (Enierga et al., 1998).
N-Methylative Aziridine Ring Opening
A novel synthesis approach involving N-methylative aziridine ring opening reactions has been developed, contributing to the asymmetric synthesis of this compound. This method is crucial for understanding the synthesis of biologically and pharmaceutically important alkaloids (Lee et al., 2015).
Total Synthesis
Research has also detailed the total synthesis of this compound, emphasizing simple and efficient methods like Prins cyclisation and reductive ring opening. This contributes to the understanding of pyrrolidine synthesis (Yadav, Narasimhulu, Reddy, & Reddy, 2010).
Concise Organocatalytic Route
A practical and efficient organocatalytic approach to synthesizing this compound has been reported, highlighting the importance of α-aminoxylation/α-amination reaction in its synthesis (Jha & Kumar, 2014).
Intramolecular Amidomercurations
Research into the diastereoselectivity of intramolecular amidomercurations has led to the stereoselective synthesis of this compound. This methodology contributes to understanding the chemical reactivity and synthesis routes for such compounds (Enierga et al., 2001).
properties
Molecular Formula |
C8H17NO |
---|---|
Molecular Weight |
143.23 g/mol |
IUPAC Name |
(2R)-1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol |
InChI |
InChI=1S/C8H17NO/c1-7(10)6-8-4-3-5-9(8)2/h7-8,10H,3-6H2,1-2H3/t7-,8+/m1/s1 |
InChI Key |
CWMYODFAUAJKIV-SFYZADRCSA-N |
Isomeric SMILES |
C[C@H](C[C@@H]1CCCN1C)O |
SMILES |
CC(CC1CCCN1C)O |
Canonical SMILES |
CC(CC1CCCN1C)O |
synonyms |
hygroline pseudohygroline |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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